(2Z)-3-(2,6-dichlorophenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile

• IUPAC Name: (Z)-3-(2,6-dichlorophenyl)-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• InChI: InChI=1S/C16H11Cl2NO2S/c1-11-5-7-12(8-6-11)22(20,21)13(10-19)9-14-15(17)3-2-4-16(14)18/h2-9H,1H3/b13-9-
• InChI Key: HKUDIXRJTHXCCE-LCYFTJDESA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CC2=C(C=CC=C2Cl)Cl)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C\C2=C(C=CC=C2Cl)Cl)/C#N
• Molecular Formula: C16H11Cl2NO2S
• Molecular Weight: 352.2 g/mol

Description

(2Z)-3-(2,6-dichlorophenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile, also known as DC-MBS, is a type of organosulfur compound that has been studied extensively due to its potential applications in various scientific research fields. DC-MBS is a highly reactive compound, with a wide range of uses due to its various biochemical and physiological effects.

Scientific Research Applications

Organic Synthesis and Derivatization

• The molecule serves as a versatile scaffold in organic synthesis, particularly in the creation of 1,4-dihydropyridine derivatives. These compounds are noteworthy for their role as hydrogen transfer reagents, imitating the reducing agents NAD(P)H, and are valuable in medicinal chemistry as well as in organic synthesis (Borgarelli et al., 2022).

Synthetic Equivalence and Chemical Reactivity

• It behaves as a synthetic equivalent in various chemical reactions, enabling the formation of novel compounds through processes like nucleophilic attack, demonstrating its utility in complex organic synthesis and the generation of new molecular structures with potential biological activity (Vasin et al., 2016).

Molecular Structure Analysis

• The molecule's derivatives are studied for their molecular structure and photophysical properties. Insights from single crystal X-ray diffraction analyses highlight the importance of structural configuration, such as crystalline properties and molecular packing, which are crucial for understanding the chemical behavior and potential applications of these compounds (Vasin et al., 2017).

Electronic and Optical Properties

• Studies on the electronic behavior, such as intramolecular hydrogen bonding and frontier orbital energies (HOMO and LUMO), are conducted to comprehend the electronic interactions and charge transfer phenomena within the molecules. These properties are vital for potential applications in fields like materials science and optoelectronics, where charge distribution and electronic transitions are fundamental (Mary et al., 2015).

Synthesis of Complex Molecules

• The compound is utilized in the synthesis of complex molecules, showcasing its role in facilitating intricate chemical transformations. This highlights its importance in the synthesis of specialized compounds, potentially useful in various scientific and industrial applications (Rublova et al., 2017).